Cas no 111266-27-4 (Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)-)

Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)- structure
111266-27-4 structure
Product Name:Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)-
CAS No:111266-27-4
MF:C6H9O4-
MW:146.1412
MDL:MFCD19228194
CID:839399
PubChem ID:11423665
Update Time:2024-11-03

Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)-
    • (2S)-4-methoxy-2-methyl-4-oxobutanoic acid
    • (S)-4-Methoxy-2-methyl-4-oxobutanoic acid
    • (S)-BUTANEDIOIC ACID, 2-METHYL, 4-METHYL ESTER
    • (R)-(+)-2-methylsuccinic acid 4-methyl ester
    • (R)-(+)-methylsuccinic acid 4-methyl ester
    • (R)-3-methylsuccinic acid 1-monomethyl ester
    • (R)-4-methoxy-2-methyl-4-oxobutanoic acid
    • I04-1447
    • (2S)-2-Methylbutanedioic acid 4-methyl ester
    • (S)-Methoxy-2-methyl-4-oxobutanoic acid
    • (2S)-Methylbutanedioic acid 4-methyl ester
    • CS-0309762
    • (2s)-4-Methoxy-2-methyl-4-oxo-butanoicacid
    • (2S)-4-keto-4-methoxy-2-methyl-butyric acid
    • AC-26763
    • DB-001147
    • (S)-4-Methoxy-2-methyl-4-oxobutanoicAcid
    • SCHEMBL2623478
    • DTXSID30465340
    • AKOS016844358
    • PS-17820
    • FD10315
    • (2S)-4-methoxy-2-methyl-4-oxo-butanoic acid
    • 111266-27-4
    • MFCD19228194
    • MDL: MFCD19228194
    • Inchi: InChI=1S/C6H10O4/c1-4(6(8)9)3-5(7)10-2/h4H,3H2,1-2H3,(H,8,9)/t4-/m0/s1
    • InChI Key: UVQYBUYGFBXQGO-BYPYZUCNSA-N
    • SMILES: C[C@@H](CC(=O)OC)C(=O)O

Computed Properties

  • Exact Mass: 146.05800
  • Monoisotopic Mass: 146.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.159
  • PSA: 63.60000
  • LogP: 0.27020

Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)- Pricemore >>

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